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Compound of Interest

Compound Name: 5-Cyanopyridine-2-carboxylic acid

Cat. No.: B129678 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling and storage of 5-Cyanopyridine-2-
carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What is 5-Cyanopyridine-2-carboxylic acid?

A1: 5-Cyanopyridine-2-carboxylic acid is a chemical compound with the formula C7H4N2O2.

[1] It is a white to light yellow crystalline solid.[1] This compound is often used as a raw material

or intermediate in organic synthesis, particularly for synthesizing drugs and pesticides

containing a pyridine structure.[1]

Q2: What are the primary hazards associated with 5-Cyanopyridine-2-carboxylic acid?

A2: 5-Cyanopyridine-2-carboxylic acid is classified as acutely toxic if swallowed. It is

designated with the GHS06 pictogram and the signal word "Danger". It is crucial to avoid direct

contact with skin and eyes.[1]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 5-Cyanopyridine-2-carboxylic acid, it is essential to wear protective

gloves, protective clothing, eye protection, and face protection.[2] Work should be conducted in

a well-ventilated area or under a chemical fume hood to avoid inhaling dust or fumes.[2][3]
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Q4: How should 5-Cyanopyridine-2-carboxylic acid be stored?

A4: It should be stored in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizing agents.[3][4] The recommended storage temperature is between 2-

8°C. Keep the container tightly closed to prevent moisture absorption and exposure to air.[4]

Q5: What should I do in case of accidental exposure?

A5: In case of skin contact, wash immediately with plenty of soap and water.[2] If inhaled, move

to fresh air and keep at rest.[2] If swallowed, call a poison center or doctor immediately and

rinse your mouth.[2] In case of eye contact, rinse immediately with plenty of water.[1] Always

consult a physician and show them the Safety Data Sheet (SDS).[2]
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Issue Possible Cause Troubleshooting Steps

Compound has discolored

(turned brown)

- Exposure to light, air, or

contaminants. - Improper

storage conditions.

- Verify storage conditions

(cool, dry, dark place).[4] -

Ensure the container is tightly

sealed.[4] - If discoloration is

significant, consider using a

fresh batch for sensitive

experiments.

Poor solubility in a solvent

- The compound has limited

solubility in some solvents.[1] -

The solvent may be impure or

at the wrong temperature.

- 5-Cyanopyridine-2-carboxylic

acid is soluble in water and

common organic solvents like

ethanol and acetone.[1] - Try

gentle heating or sonication to

aid dissolution. - Ensure the

solvent is of appropriate purity

and grade for the experiment.

Inconsistent experimental

results

- Degradation of the compound

due to improper handling or

storage. - Contamination of the

material.

- Review handling and storage

procedures to ensure they

align with recommendations. -

Use a fresh container of the

compound to see if results

improve. - Perform analytical

testing (e.g., NMR, HPLC) to

verify the purity of the

compound.

Unexpected reaction

byproducts

- The compound may be

unstable under certain reaction

conditions (e.g., presence of

strong acids or bases).[4] - The

purity of the starting material

may be lower than required.

- Review the reaction

conditions and check for

incompatibilities. - The

compound is stable under

normal conditions but may

react with strong oxidizing

agents.[3][4] - Purify the

starting material if its purity is

in doubt.
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Quantitative Data Summary
Property Value Source

Molecular Formula C7H4N2O2 [1]

Molecular Weight 148.12 g/mol

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 210-215 °C

Storage Temperature 2-8°C

Solubility
Soluble in water, ethanol, and

acetone
[1]

Hazard Class Acute Toxicity 3 (Oral)

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a standard stock solution of 5-Cyanopyridine-2-
carboxylic acid for use in chemical synthesis or biological assays.

Materials:

5-Cyanopyridine-2-carboxylic acid

Anhydrous Dimethyl Sulfoxide (DMSO)

Volumetric flask

Analytical balance

Spatula

Pipettes

Vortex mixer or sonicator
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Appropriate Personal Protective Equipment (PPE)

Procedure:

Preparation: Don all necessary PPE, including a lab coat, safety glasses, and chemical-

resistant gloves. Perform all operations in a certified chemical fume hood.

Weighing: Tare a clean, dry weighing paper or boat on an analytical balance. Carefully weigh

the desired amount of 5-Cyanopyridine-2-carboxylic acid.

Dissolution: Transfer the weighed compound into a volumetric flask of the desired volume.

Add a portion of the anhydrous DMSO (approximately half of the final volume).

Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or a

sonicator to ensure complete dissolution.

Final Volume Adjustment: Once the solid is completely dissolved, add anhydrous DMSO to

the flask until the meniscus reaches the calibration mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution into a clearly labeled, airtight container. Store the

solution at the recommended temperature, typically 2-8°C, and protect it from light.
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Troubleshooting Workflow for 5-Cyanopyridine-2-carboxylic Acid Issues

Experiment Issue Identified

Check Compound Purity and AppearanceConsult Safety Data Sheet (SDS)

Discolored or Clumped?

Visual Inspection

Use a Fresh Batch of Compound

Yes

Review Solubility Parameters

No

Review Experimental Protocol

Verify Storage Conditions
(2-8°C, Dry, Dark)

Incorrect Solvent or Poor Dissolution?

Optimize Dissolution
(e.g., Sonication, Gentle Warming)

Yes

No

Potential Incompatibilities?

Modify Protocol to Avoid Incompatibilities

Yes

Issue Resolved

No

Click to download full resolution via product page
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Caption: Troubleshooting workflow for handling experimental issues with 5-Cyanopyridine-2-
carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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